Cas no 1805048-36-5 (4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805048-36-5
• MF: C₇H₂Br₂F₅N
• MW: 354.897497653961
• CID: 4850710
• Update Time: 2025-08-05

4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Br2F5N/c8-2-1-3(9)15-5(6(10)11)4(2)7(12,13)14/h1,6H
• InChI Key： VHCCQPJVKXRUPJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805048-36-5)

4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1805048-36-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine, particularly the presence of bromine and fluorine substituents, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The molecular structure of this compound consists of a pyridine ring substituted with two bromine atoms at the 4- and 6-positions, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 3-position. This arrangement imparts a high degree of electronic complexity, which can be exploited for designing molecules with tailored biological activities. The bromine atoms, for instance, serve as versatile handles for further functionalization via cross-coupling reactions, while the fluorinated groups enhance lipophilicity and metabolic stability, key factors in drug development.

In recent years, 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine has been extensively studied for its potential applications in the synthesis of bioactive molecules. One notable area of research involves its use as a precursor in the development of novel antiviral and anticancer agents. The pyridine core is a common motif in many pharmacophores, and modifications at specific positions can lead to compounds with enhanced potency and selectivity. For example, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases, which are critical targets in cancer therapy.

Furthermore, the fluorinated substituents in 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine play a crucial role in modulating pharmacokinetic properties. Fluoroatoms are known to improve pharmacological profiles by increasing binding affinity to biological targets and extending half-life in vivo. This makes such compounds particularly attractive for drug discovery efforts aimed at developing next-generation therapeutics. The bromine atoms also facilitate further derivatization through palladium-catalyzed cross-coupling reactions, allowing chemists to construct complex molecular architectures with precision.

The agrochemical sector has also recognized the significance of this compound. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological systems at low concentrations. 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine serves as a key intermediate in synthesizing novel agrochemicals that offer improved efficacy against pests while maintaining environmental safety. Research has shown that compounds derived from this scaffold exhibit potent insecticidal activity by targeting essential metabolic pathways in pests.

From a synthetic chemistry perspective, 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine is a versatile building block that enables the construction of diverse chemical libraries. Its unique substitution pattern allows for rapid diversification through nucleophilic aromatic substitution (SNAr), metal-catalyzed coupling reactions, and other modern synthetic methodologies. This flexibility has made it a favorite among medicinal chemists who are tasked with generating novel compounds for screening purposes.

Recent advances in computational chemistry have further enhanced the utility of 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine. High-throughput virtual screening (HTVS) techniques have been employed to identify potential hits from large databases of such compounds. By leveraging machine learning algorithms, researchers can predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This approach has significantly accelerated drug discovery pipelines and reduced time-to-market for new therapeutics.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorinated molecules often exhibit superior pharmacological properties, their persistence in the environment raises concerns about long-term ecological effects. However, advancements in green chemistry have led to more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. These innovations ensure that the use of compounds like 4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine can be aligned with environmentally responsible practices.

In conclusion,4,6-Dibromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805048-36-5) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for synthetic chemists. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern chemical biology and drug discovery efforts.